Cas no 1621066-21-4 ((R)-3,3'-Bis[4-(trifluoromethyl)phenyl]-[1,1'-binaphthalene]-2,2'-diol)

• Product Name: (R)-3,3'-Bis[4-(trifluoromethyl)phenyl]-[1,1'-binaphthalene]-2,2'-diol
• CAS No: 1621066-21-4
• MF: C₃₄H₂₀F₆O₂
• MW: 574.511830329895
• CID: 4702496
• PubChem ID: 102361492
• Update Time: 2025-10-29

(R)-3,3'-Bis[4-(trifluoromethyl)phenyl]-[1,1'-binaphthalene]-2,2'-diol Chemical and Physical Properties

Names and Identifiers

• (R)-3,3'-Bis[4-(trifluoromethyl)phenyl]-[1,1'-binaphthalene]-2,2'-diol
• (S)-3,3'-Bis[4-(trifluoromethyl)phenyl]-[1,1'-binaphthalene]-2,2'-diol
• R-3,3'-bis[4-(trifluoroMethyl)phenyl]-[1,1'-Binaphthalene]-2,2'-diol
• J3.661.299A
• D74647
• D75041
• 3,3'-Bis[4-(trifluoromethyl)phenyl]-1,1'-bi(2-naphthol)
• (aR)-3,3'-Bis[4-(trifluoromethyl)phenyl]-1,1'-binaphthalene-2,2'-diol
• 3,3'-Bis[4-(trifluoromethyl)phenyl]-[1,1'-binaphthalene]-2,2'-diol
• 1-[2-hydroxy-3-[4-(trifluoromethyl)phenyl]napht
• CS-0379185
• MPPKNZDKYNMNQP-UHFFFAOYSA-N
• 1-[2-hydroxy-3-[4-(trifluoromethyl)phenyl]-1-naphthyl]-3-[4-(trifluoromethyl)phenyl]naphthalen-2-ol
• 791616-58-5
• MFCD30541643
• AKOS030528897
• CS-0091139
• BS-51484
• 1-[2-hydroxy-3-[4-(trifluoromethyl)phenyl]naphthalen-1-yl]-3-[4-(trifluoromethyl)phenyl]naphthalen-2-ol
• S-3,3'-bis[4-(trifluoroMethyl)phenyl]-[1,1'-Binaphthalene]-2,2'-diol
• 1621066-21-4
• 3,3'-Bis(4-(trifluoromethyl)phenyl)-[1,1'-binaphthalene]-2,2'-diol
• 2031124-65-7
• CS-0087220
• (1R)-3,3?-Bis[4-(trifluoromethyl)phenyl][1,1?-binaphthalene]-2,2?-diol

• Inchi： 1S/C34H20F6O2/c35-33(36,37)23-13-9-19(10-14-23)27-17-21-5-1-3-7-25(21)29(31(27)41)30-26-8-4-2-6-22(26)18-28(32(30)42)20-11-15-24(16-12-20)34(38,39)40/h1-18,41-42H
• InChI Key： MPPKNZDKYNMNQP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC2C=CC=CC=2C(=C1O)C1=C(C(C2C=CC(C(F)(F)F)=CC=2)=CC2C=CC=CC1=2)O)(F)F

Computed Properties

• Exact Mass: 574.13674885g/mol
• Monoisotopic Mass: 574.13674885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 3
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.4
• Topological Polar Surface Area: 40.5

Additional information on (R)-3,3'-Bis[4-(trifluoromethyl)phenyl]-[1,1'-binaphthalene]-2,2'-diol

(R)-3,3'-Bis[4-(trifluoromethyl)phenyl]-[1,1'-binaphthalene]-2,2'-diol: A Comprehensive Overview

The compound with CAS No. 1621066-21-4, known as (R)-3,3'-Bis[4-(trifluoromethyl)phenyl]-[1,1'-binaphthalene]-2,2'-diol, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is notable for its unique structure and properties, which have been extensively studied in recent years. The molecule consists of two naphthol groups connected by a binaphthyl backbone, with each naphthol substituted by a trifluoromethyl group at the 4-position. This substitution pattern imparts distinctive electronic and steric properties to the molecule.

Recent research has highlighted the importance of this compound in the development of advanced materials. For instance, studies have shown that (R)-3,3'-Bis[4-(trifluoromethyl)phenyl]-[1,1'-binaphthalene]-2,2'-diol exhibits exceptional stability under harsh conditions, making it a promising candidate for use in high-performance polymers and coatings. The trifluoromethyl groups contribute significantly to the molecule's chemical resistance and thermal stability. These properties are particularly valuable in industries such as aerospace and automotive manufacturing, where materials must withstand extreme environmental conditions.

In addition to its material science applications, this compound has also found relevance in the field of catalysis. Researchers have demonstrated that (R)-3,3'-Bis[4-(trifluoromethyl)phenyl]-[1,1'-binaphthalene]-2,2'-diol can act as an effective chiral ligand in asymmetric catalysis reactions. Its rigid binaphthyl framework provides an ideal platform for enantioselective synthesis of complex organic molecules. This has opened new avenues for the production of pharmaceuticals and fine chemicals with high optical purity.

The synthesis of (R)-3,3'-Bis[4-(trifluoromethyl)phenyl]-[1,1'-binaphthalene]-2,2'-diol involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Key steps include the formation of the binaphthyl backbone through coupling reactions and subsequent functionalization with trifluoromethyl groups. Recent advancements in catalytic methods have enabled more efficient and scalable synthesis routes for this compound.

From a structural standpoint, the molecule's binaphthyl system is characterized by a high degree of rigidity and planarity. This structural integrity is crucial for its performance in applications such as liquid crystal displays (LCDs), where ordered molecular arrangements are essential for optimal functionality. The trifluoromethyl substituents further enhance the molecule's electronic properties by introducing electron-withdrawing effects that influence its interaction with other components in composite materials.

Furthermore, computational studies have provided deeper insights into the electronic structure of (R)-3,Bis[4-(trifluoromethyl)phenyl]-[1,Binaphthalene], revealing its potential as a building block for advanced optoelectronic devices. The molecule's ability to form self-assembled monolayers has been leveraged in the development of sensors and nanoscale devices with enhanced sensitivity and selectivity.

In summary,CAS No. 1621066-21-4 represents a cutting-edge compound with multifaceted applications across diverse scientific disciplines. Its unique combination of structural features and functional properties continues to drive innovative research and development efforts in materials science,catalysis,and optoelectronics.